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Introduction
The separation of microfossils from sedimentary matrices is a critical step in paleontological,

geological, and environmental research. Sodium metatungstate (SMT), also known as

sodium polytungstate (SPT), offers a safe and effective alternative to traditional toxic heavy

liquids like bromoform and tetrabromoethane.[1][2][3] Its non-toxic nature, high density, and

water solubility make it an ideal medium for density gradient separation of microfossils.[4][5][6]

This document provides a detailed protocol for the use of sodium metatungstate in the

separation of microfossils, ensuring user safety and high-quality results.

Sodium metatungstate (3Na₂WO₄·9WO₃·H₂O) is a chemical compound that, when dissolved

in water, can create solutions with a range of densities up to 3.1 g/cm³.[4][5] This allows for the

separation of microfossils from denser mineral grains based on the principle of buoyancy.

Materials with a density lower than the sodium metatungstate solution will float, while denser

materials will sink.[7]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the use of sodium
metatungstate in microfossil separation.
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Parameter Value Application/Notes Source(s)

Chemical Formula 3Na₂WO₄·9WO₃·H₂O

Sodium

Metatungstate/Polytun

gstate

[1][4][5]

Maximum Density 3.1 g/cm³
In aqueous solution at

room temperature.
[1][5][8]

Working Density

Range
1.1 - 3.1 g/cm³

Adjustable by adding

distilled or deionized

water.

[6]

Typical Density for

Pollen
~2.2 g/mL

To separate pollen

from clay and other

minerals.

[7]

Typical Density for

Conodonts
2.84 - 3.10 g/cm³

Conodonts have a

higher specific gravity

than many common

minerals.

[9]

pH of Solution ~6 (neutral)
Can be stable in a pH

range of 2-14.
[4][5]

Viscosity Increases with density

Can be a

disadvantage at

higher densities,

slowing settling time.

[1][5]

Preparation Example

(2.90 g/cc)

833 g SMT powder to

155 g distilled water

Requires thorough

mixing.
[2]

Reclamation

Temperature
Do not exceed 60°C

To avoid precipitation

of sodium tungstate

during water

evaporation.

[5]
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Sodium Metatungstate (solid powder)

Distilled or deionized water

Beakers (glass or plastic)

Stirring rods (plastic)

Separatory funnels and stand

Centrifuge and centrifuge tubes (if applicable)

Wash bottles with distilled or deionized water

Filter paper and funnels

Collection vials

Hydrometer or pycnometer for density measurement

Safety glasses and gloves

Protocol 1: Preparation of Sodium Metatungstate
Solution

Determine the required density for your specific microfossil type. Refer to the table above or

relevant literature.

Weigh the appropriate amount of sodium metatungstate powder. For example, to create a

solution with a density of 2.90 g/cm³, dissolve 833 g of SMT powder in 155 g of distilled

water.[2]

Slowly add the powder to the distilled or deionized water in a beaker while stirring

continuously with a plastic stirring rod. Using hot water can aid in dissolving the powder.

Continue stirring until the powder is completely dissolved. This may take some time. A

magnetic stirrer can be used to expedite this process.
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Verify the density of the solution using a hydrometer or by calculating it with a pycnometer.

Adjust the density as needed. Add more SMT powder to increase the density or more

distilled water to decrease it.

Protocol 2: Microfossil Separation using a Separatory
Funnel
This method is suitable for larger sample volumes and well-disaggregated sediments.

Sample Pre-treatment: Ensure your sediment sample is disaggregated and, if necessary,

treated with appropriate acids (e.g., acetic or formic acid) to remove carbonate matrix. The

sample should be thoroughly rinsed with water to remove any residual chemicals and fine

particles. The sample should be dry before adding it to the SMT solution.[10]

Setup: Mount a separatory funnel securely in a stand. Place a beaker or flask with a filter

paper-lined funnel underneath the separatory funnel to catch the heavy fraction.

Add SMT Solution: Close the stopcock and pour the prepared sodium metatungstate
solution into the separatory funnel.

Introduce the Sample: Carefully add the dried sediment sample to the solution in the

separatory funnel.

Stir and Settle: Gently stir the mixture to ensure all particles are wetted by the solution. Allow

the sample to settle. The settling time will vary depending on the grain size and the viscosity

of the SMT solution; it can range from minutes to several hours.[11] Lighter microfossils will

float to the surface, while denser mineral grains will sink to the bottom.

Separate the Fractions:

Carefully open the stopcock to drain the sunken heavy fraction into the collection beaker.

Close the stopcock just as the light fraction (containing the microfossils) begins to reach

the bottom of the funnel.
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Wash the Light Fraction: Drain the light fraction into a separate beaker or funnel with filter

paper. Wash the collected light fraction thoroughly with distilled or deionized water to remove

all traces of the sodium metatungstate solution.

Wash the Heavy Fraction: The heavy fraction can also be washed with distilled water to

recover the SMT solution for recycling.

Drying: Dry the washed light fraction containing the microfossils at a low temperature (e.g.,

40-50°C).

Protocol 3: Microfossil Separation using Centrifugation
This method is more efficient for fine-grained sediments or when faster separation is required.

Sample Pre-treatment: As in Protocol 2, ensure the sample is disaggregated and

appropriately treated.

Add Sample and SMT to Centrifuge Tube: Place the sediment sample into a centrifuge tube

and add the prepared sodium metatungstate solution.

Mix: Thoroughly mix the sediment and the SMT solution in the centrifuge tube.

Centrifuge: Place the tube in a centrifuge and spin at a low speed (e.g., 1000-2000 rpm) for

5-10 minutes. The exact parameters may need to be optimized for your specific sample type.

Separate the Fractions: After centrifugation, the denser particles will form a pellet at the

bottom of the tube, and the lighter microfossils will be suspended in the supernatant or form

a layer at the top.

Isolate the Light Fraction: Carefully decant or pipette the supernatant containing the

microfossils into a clean tube or onto a filter paper.

Wash: Wash the collected light fraction with distilled or deionized water. This can be done by

repeatedly centrifuging the sample with water, decanting the supernatant, and resuspending

the pellet.

Drying: Dry the final washed microfossil concentrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b031386?utm_src=pdf-body
https://www.benchchem.com/product/b031386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 4: Recycling of Sodium Metatungstate Solution
A significant advantage of sodium metatungstate is its reusability.[12]

Collect all washings from the separation process.

Filter the collected solution to remove any fine particulate matter.

Evaporate the excess water to re-concentrate the solution to the desired density. This should

be done in a fume hood on a hot plate at a temperature not exceeding 60°C to prevent

crystallization of sodium tungstate.[5]

Verify the density of the recycled solution before reuse.

Safety Precautions
While sodium metatungstate is considered non-toxic, it is still important to follow standard

laboratory safety procedures.[1][4]

Wear safety glasses and gloves when handling the powder and solution.

Avoid inhaling the powder.

Work in a well-ventilated area.

Although non-toxic, avoid ingestion and direct skin contact.
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Experimental Workflow for Microfossil Separation
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Caption: Workflow for microfossil separation using sodium metatungstate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. d-nb.info [d-nb.info]

2. geusjournals.org [geusjournals.org]

3. chem.com.au [chem.com.au]

4. Sodium metatungstate: a new heavy-mineral separation medium for the extraction of
conodonts from insoluble residues | Journal of Paleontology | Cambridge Core
[cambridge.org]

5. pubs.usgs.gov [pubs.usgs.gov]

6. heavy-liquid.com [heavy-liquid.com]

7. lstheavyliquid.com.au [lstheavyliquid.com.au]

8. imbros.com.au [imbros.com.au]

9. [PDF] The use of sodium polytungstate for conodont separations | Semantic Scholar
[semanticscholar.org]

10. Microfossil extraction [palaeo-electronica.org]

11. Heavy Liquid Separation [physics.purdue.edu]

12. "A recycling method for LST® contaminated during heavy liquid separatio" by Jennifer
M.K. O'Keefe, Brandon G. Van Ness et al. [scholarworks.moreheadstate.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Microfossil
Separation Using Sodium Metatungstate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031386#step-by-step-guide-for-separating-
microfossils-with-sodium-metatungstate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b031386?utm_src=pdf-custom-synthesis
https://d-nb.info/1151152137/34
https://geusjournals.org/index.php/rapggu/article/download/8063/13933
https://www.chem.com.au/heavy_liquid.html
https://www.cambridge.org/core/journals/journal-of-paleontology/article/abs/sodium-metatungstate-a-new-heavymineral-separation-medium-for-the-extraction-of-conodonts-from-insoluble-residues/C3E01D848440F7D2502AD252E5C8AD93
https://www.cambridge.org/core/journals/journal-of-paleontology/article/abs/sodium-metatungstate-a-new-heavymineral-separation-medium-for-the-extraction-of-conodonts-from-insoluble-residues/C3E01D848440F7D2502AD252E5C8AD93
https://www.cambridge.org/core/journals/journal-of-paleontology/article/abs/sodium-metatungstate-a-new-heavymineral-separation-medium-for-the-extraction-of-conodonts-from-insoluble-residues/C3E01D848440F7D2502AD252E5C8AD93
https://pubs.usgs.gov/of/1992/0386/report.pdf
https://www.heavy-liquid.com/wp-content/uploads/2019/07/GDCH_E.pdf
https://www.lstheavyliquid.com.au/LST%20HEAVY%20LIQUID.html
https://imbros.com.au/wp-content/uploads/2023/08/SPTx_Technical-Data-Sheet_e_922.pdf
https://www.semanticscholar.org/paper/The-use-of-sodium-polytungstate-for-conodont-Savage/a728ed94d0e5dda44eb1ad118e9724fe1562e5ed
https://www.semanticscholar.org/paper/The-use-of-sodium-polytungstate-for-conodont-Savage/a728ed94d0e5dda44eb1ad118e9724fe1562e5ed
https://palaeo-electronica.org/content/2013/530-microfossil-extraction
https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://scholarworks.moreheadstate.edu/msu_faculty_research/851/
https://scholarworks.moreheadstate.edu/msu_faculty_research/851/
https://www.benchchem.com/product/b031386#step-by-step-guide-for-separating-microfossils-with-sodium-metatungstate
https://www.benchchem.com/product/b031386#step-by-step-guide-for-separating-microfossils-with-sodium-metatungstate
https://www.benchchem.com/product/b031386#step-by-step-guide-for-separating-microfossils-with-sodium-metatungstate
https://www.benchchem.com/product/b031386#step-by-step-guide-for-separating-microfossils-with-sodium-metatungstate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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